molecular formula C19H20ClFN2O B6183228 N-{2-[2-(3-chloro-4-fluorophenyl)ethyl]-1,2,3,4-tetrahydroisoquinolin-6-yl}acetamide CAS No. 2624139-59-7

N-{2-[2-(3-chloro-4-fluorophenyl)ethyl]-1,2,3,4-tetrahydroisoquinolin-6-yl}acetamide

Cat. No. B6183228
CAS RN: 2624139-59-7
M. Wt: 346.8
InChI Key:
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Description

N-{2-[2-(3-chloro-4-fluorophenyl)ethyl]-1,2,3,4-tetrahydroisoquinolin-6-yl}acetamide is a useful research compound. Its molecular formula is C19H20ClFN2O and its molecular weight is 346.8. The purity is usually 95.
BenchChem offers high-quality N-{2-[2-(3-chloro-4-fluorophenyl)ethyl]-1,2,3,4-tetrahydroisoquinolin-6-yl}acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-{2-[2-(3-chloro-4-fluorophenyl)ethyl]-1,2,3,4-tetrahydroisoquinolin-6-yl}acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for N-{2-[2-(3-chloro-4-fluorophenyl)ethyl]-1,2,3,4-tetrahydroisoquinolin-6-yl}acetamide involves the reaction of 1-(3-chloro-4-fluorophenyl)propan-2-amine with 1,2,3,4-tetrahydroisoquinoline-6-carboxylic acid followed by acetylation of the resulting product.", "Starting Materials": [ "1-(3-chloro-4-fluorophenyl)propan-2-amine", "1,2,3,4-tetrahydroisoquinoline-6-carboxylic acid", "Acetic anhydride", "Triethylamine", "Methanol", "Diethyl ether", "Hydrochloric acid", "Sodium hydroxide", "Sodium bicarbonate", "Sodium chloride" ], "Reaction": [ "1. Dissolve 1-(3-chloro-4-fluorophenyl)propan-2-amine in methanol and add hydrochloric acid to form the hydrochloride salt.", "2. Add sodium hydroxide to the solution to adjust the pH to 9-10.", "3. Add 1,2,3,4-tetrahydroisoquinoline-6-carboxylic acid and triethylamine to the solution and stir at room temperature for 24 hours.", "4. Acidify the reaction mixture with hydrochloric acid and extract with diethyl ether.", "5. Wash the organic layer with sodium bicarbonate and brine, then dry over sodium sulfate.", "6. Concentrate the organic layer under reduced pressure to obtain the crude product.", "7. Dissolve the crude product in acetic anhydride and add triethylamine.", "8. Stir the mixture at room temperature for 24 hours.", "9. Quench the reaction with water and extract with diethyl ether.", "10. Wash the organic layer with sodium bicarbonate and brine, then dry over sodium sulfate.", "11. Concentrate the organic layer under reduced pressure to obtain the crude product.", "12. Purify the crude product by column chromatography to obtain N-{2-[2-(3-chloro-4-fluorophenyl)ethyl]-1,2,3,4-tetrahydroisoquinolin-6-yl}acetamide." ] }

CAS RN

2624139-59-7

Product Name

N-{2-[2-(3-chloro-4-fluorophenyl)ethyl]-1,2,3,4-tetrahydroisoquinolin-6-yl}acetamide

Molecular Formula

C19H20ClFN2O

Molecular Weight

346.8

Purity

95

Origin of Product

United States

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